Cas no 171752-99-1 (1-Myristin-2-Olein)

• Product Name: 1-Myristin-2-Olein
• CAS No: 171752-99-1
• MF: C₃₅H₆₆O₅
• MW: 566.895552158356
• CID: 5092170
• Update Time: 2025-08-05

1-Myristin-2-Olein Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid (9Z)-, 1-(hydroxymethyl)-2-[(1-oxotetradecyl)oxy]ethyl ester
• 1-Myristin-2-Olein

• Inchi： 1S/C35H66O5/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28-30-35(38)40-33(31-36)32-39-34(37)29-27-25-23-21-19-14-12-10-8-6-4-2/h16-17,33,36H,3-15,18-32H2,1-2H3/b17-16-
• InChI Key： XEQQGHISHUGMIP-MSUUIHNZSA-N
• SMILES： C(OC(CO)COC(=O)CCCCCCCCCCCCC)(=O)CCCCCCC/C=C\CCCCCCCC

Experimental Properties

• Density: 0.937±0.06 g/cm3(Predicted)
• Boiling Point: 627.1±25.0 °C(Predicted)
• pka: 13.69±0.10(Predicted)

Additional information on 1-Myristin-2-Olein

Introduction to 1-Myristin-2-Olein (CAS No. 171752-99-1) and Its Emerging Applications in Modern Research

1-Myristin-2-Olein, identified by the Chemical Abstracts Service Number (CAS No.) 171752-99-1, is a specialized lipid compound that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, characterized by its unique fatty acid composition, exhibits a distinct molecular structure that positions it as a promising candidate for various applications, particularly in drug delivery systems, membrane dynamics studies, and as a precursor in synthetic chemistry. The interplay between its myristoyl and oleoyl side chains imparts unique physicochemical properties, making it a subject of intense investigation across multiple disciplines.

The nomenclature of 1-Myristin-2-Olein reflects its chemical architecture, with "myristin" referring to the myristic acid moiety and "olein" indicating the presence of an oleic acid-derived unsaturated bond. This configuration not only influences its solubility and stability but also its interaction with biological membranes. Recent studies have highlighted the compound's potential in modulating lipid raft formation, a critical aspect of cellular signaling pathways. The unsaturated oleoyl group enhances fluidity, while the saturated myristoyl moiety contributes to structural rigidity, creating a balanced profile suitable for biomedical applications.

In the realm of pharmaceutical development, 1-Myristin-2-Olein has been explored as a carrier for hydrophobic bioactive molecules. Its ability to self-assemble into micelles or liposomes allows for efficient encapsulation and targeted delivery of therapeutic agents. For instance, research published in *Advanced Drug Delivery Reviews* demonstrates its utility in enhancing the bioavailability of poorly soluble drugs by forming stable nanocarriers that protect payloads from degradation and improve cellular uptake. This approach holds promise for treating chronic diseases where sustained drug release is essential.

The compound's role in membrane biology is equally compelling. Studies utilizing advanced spectroscopic techniques, such as solid-state NMR and fluorescence microscopy, have revealed that 1-Myristin-2-Olein can modify the lateral organization of lipid bilayers. Specifically, it has been shown to disrupt cholesterol-dependent ordering in model membranes, which is relevant to understanding neurodegenerative diseases like Alzheimer's. By perturbing membrane curvature and dynamics, this lipid could serve as a tool to investigate disease mechanisms or develop novel therapeutic strategies targeting membrane-protein interactions.

From a synthetic chemistry perspective, 1-Myristin-2-Olein serves as an intriguing building block for designing complex molecules. Its dual functionality—combining a myristoyl anchor with an oleic acid tail—makes it amenable to further chemical modifications via esterification, amidation, or coupling reactions. Such modifications have been exploited in creating novel analogs with tailored properties for applications in material science and biotechnology. For example, derivatives of this compound have been employed in fabricating surface-modified nanoparticles for biomedical imaging and diagnostics.

Emerging research also suggests potential applications in regenerative medicine. The ability of 1-Myristin-2-Olein to interact with cellular signaling pathways has prompted investigations into its role in stem cell differentiation and tissue engineering. Preclinical trials have indicated that certain derivatives can promote the growth of neural progenitor cells by modulating lipid raft-mediated signaling cascades. While further studies are needed to fully elucidate these mechanisms, the findings underscore the compound's versatility beyond traditional pharmaceutical uses.

The environmental stability of 1-Myristin-2-Olein further enhances its appeal as a research reagent. Unlike some synthetic lipids that degrade under physiological conditions, this compound exhibits remarkable resistance to hydrolysis and oxidation when stored properly. This characteristic ensures consistent performance across experimental conditions, reducing variability in results and improving reproducibility—a critical factor in scientific validation.

As computational modeling techniques advance, virtual screening approaches have been employed to predict new applications for 1-Myristin-2-Olein. Molecular dynamics simulations have revealed insights into how its structure interacts with proteins and nucleic acids, providing a foundation for rational drug design. These simulations complement experimental data by offering predictive power regarding binding affinities and conformational changes—a synergy that accelerates discovery pipelines.

In conclusion,1-Myristin-2-Olein (CAS No. 171752-99-1) represents a multifaceted compound with broad utility across biochemical research fields. Its unique structural features enable diverse applications ranging from drug delivery systems to membrane biology studies and synthetic chemistry innovations. As ongoing investigations continue to uncover new possibilities,1-myristin-2-olein is poised to remain at forefront of scientific exploration within pharmaceuticals,biomaterials,and related disciplines.